Endosulfan-sulfate

• Molecular Formula: C9H6Cl6O4S
• Molecular Weight: 422.9 g/mol
• InChI: InChI=1S/C9H6Cl6O4S/c10-5-6(11)8(13)4-2-19-20(16,17)18-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3?,4?,7-,8+
• InChIKey: AAPVQEMYVNZIOO-WINLOITPSA-N

Endosulfan-Sulfate Procurement Guide

Endosulfan-sulfate (CAS 1031-07-8, C₉H₆Cl₆O₄S, MW 422.95) is the primary aerobic oxidation metabolite of the cyclodiene organochlorine insecticide endosulfan [1]. It is a brown crystalline solid with a log Kow of 3.66, water solubility of 0.117–0.22 mg/L at 25 °C, and an extremely low vapor pressure of 1.0×10⁻¹¹ mmHg, rendering it far less volatile and substantially more environmentally persistent than either parent isomer (α- and β-endosulfan) [2]. Endosulfan-sulfate is now recognized as the predominant endosulfan-related residue detected in soil, sediment, and biota worldwide, often exceeding the abundance of both parent isomers combined in aged environmental samples [3]. Its certified reference materials (CRMs) are produced under ISO 17034 and ISO/IEC 17025 for use in environmental monitoring, food safety, and toxicological research .

Standard Type

Certified reference material (ISO 17034) for environmental residue analysis

Analyte Role

Predominant aerobic metabolite of endosulfan; required for total toxic residue quantification

Workflow Fit

GC-MS (NCI), LC-MS/MS environmental monitoring, toxicological research, food safety testing

• [1] ATSDR. Toxicological Profile for Endosulfan. Atlanta (GA): Agency for Toxic Substances and Disease Registry (US); 2015 Aug. Table 4-8. View Source
• [2] ATSDR. Toxicological Profile for Endosulfan. Atlanta (GA): Agency for Toxic Substances and Disease Registry (US); 2015 Aug. Table 4-8, Physical and Chemical Properties of Endosulfan Sulfate. View Source
• [3] Bussian BM, Pandelova M, Lehnik-Habrink P, et al. Persistent endosulfan sulfate is found with highest abundance among endosulfan I, II, and sulfate in German forest soils. Environ Pollut. 2015;205:208-215. doi:10.1016/j.envpol.2015.08.023. View Source

Why Parent Isomers Cannot Replace Endosulfan-Sulfate

Endosulfan-sulfate is not merely a degradation product that can be approximated by the parent technical mixture. It possesses a distinct chemical structure (the sulfite ester oxidized to a sulfate diester), which confers fundamentally different physicochemical properties: a vapor pressure approximately one billion times lower than the parent isomers, a higher log Kow (3.66 versus ~3.62–3.83 for the isomers), and a soil degradation half-life that can exceed those of α- and β-endosulfan by factors of 2–5× depending on soil conditions [1]. Consequently, endosulfan-sulfate selectively accumulates as the dominant residue in aged environmental compartments, rendering it the analytically and toxicologically relevant target for long-term monitoring, forensic source tracking, and risk assessment—yet its distinct GC-MS fragmentation pattern (m/z 386, 384, 352) differs from that of the parent isomers (m/z 406, 408, 404, 372), requiring dedicated reference standards for accurate quantification [2]. Generic substitution with parent endosulfan standards introduces systematic quantification errors and fails to capture the metabolite-specific toxicological mechanisms recently demonstrated in mammalian models [3].

Target analyte Endosulfan-sulfate (metabolite)

Why parent isomer standards cannot substitute Distinct GC-MS ion clusters (m/z 386,384,352) require separate calibration; method detection limits differ (0.03 vs 0.02 µg/kg in soil)

Persistence profile Soil DT50 34–53 days; aqueous half-life several weeks

Mismatch consequence Parent isomers degrade rapidly (DT50 10–105 days); in aged environmental samples the sulfate dominates residue burden—parent-only standards underestimate total toxic load

Toxicological endpoint Proximate toxicant in mammalian liver; unique renal CYP3a11 induction

Metabolite-specific mechanism Parent isomers converge to sulfate as the main hepatic effector; metabolite-only standards needed for mechanistic toxicology studies

• [1] ATSDR. Toxicological Profile for Endosulfan. Atlanta (GA): Agency for Toxic Substances and Disease Registry (US); 2015 Aug. Table 4-8. View Source
• [2] Miao J, Wang Y. Determination of Endosulfan and Its Metabolite in soil using Gas Chromatography-mass Spectrometry with Negative Ion Chemical Ionization. Anal Test Technol Instrum. 2012;18(2):111-113. View Source
• [3] Yan J, Wang D, Miao J, et al. Discrepant effects of α-endosulfan, β-endosulfan, and endosulfan sulfate on oxidative stress and energy metabolism in the livers and kidneys of mice. Chemosphere. 2018;205:223-233. doi:10.1016/j.chemosphere.2018.04.101. View Source

Endosulfan-Sulfate Differentiation Evidence

Soil Degradation Half-Life vs. Parent Isomers

In a controlled laboratory study across four Chinese agricultural soil types, endosulfan-sulfate exhibited DT50 values of 34–53 days, compared to 42–105 days for α-endosulfan and 10–39 days for β-endosulfan [1]. Critically, while β-endosulfan degrades rapidly in alkaline soils (DT50 = 10 days in paddy soil), endosulfan-sulfate remains consistently recalcitrant across all soil types (DT50 range: 34–53 days), meaning that in alkaline or microbially active soils, endosulfan-sulfate can outlast β-endosulfan by a factor of 4–5×. Furthermore, Sethunathan et al. (2002) demonstrated that over a 120-day incubation, no appreciable decrease in endosulfan-sulfate concentration was observed in any treatment, while parent endosulfan decreased to <40% of original levels under non-flooded conditions and to 15–18% under flooded conditions [2].

Soil DT50 vs. parent

Head-to-head

Sulfate DT50 34–53 d; β-endosulfan 10–39 d; no degradation over 120 d in some soils

Supports long-term residue monitoring design

Reported persistence ranking across Chinese and Australian soils

Evidence Dimension	Soil degradation half-life (DT50 in days)
Target Compound Data	Endosulfan-sulfate DT50 = 34–53 days (four Chinese soils); no appreciable degradation over 120 days in Australian soil
Comparator Or Baseline	α-Endosulfan DT50 = 42–105 days; β-Endosulfan DT50 = 10–39 days (same four soils); parent endosulfan decreased to <40% in 120 days
Quantified Difference	Endosulfan-sulfate DT50 exceeds β-endosulfan by 1.3–5.3×; parent endosulfan degraded ≥60% while endosulfan-sulfate showed no significant loss at 120 days
Conditions	Laboratory incubation at 21–23 °C; four soil types: black soil, paddy soil, red soil, fluvo-aquic soil; non-flooded and flooded moisture regimes

Why This Matters

Procurement of endosulfan-sulfate reference material is essential for accurate quantification of total toxic residues in long-term soil monitoring programs, because the metabolite dominates the residue profile after the parent isomers have dissipated.

• [1] Liu J, Zhou L, Shi L, et al. Degradation of endosulfan and endosulfan sulfate in soils. Acta Scientiae Circumstantiae. 2010;30(12):2479-2485. View Source
• [2] Sethunathan N, Megharaj M, Chen Z, Singh N, Kookana RS, Naidu R. Persistence of endosulfan and endosulfan sulfate in soil as affected by moisture regime and organic matter addition. Bull Environ Contam Toxicol. 2002;68(5):725-731. doi:10.1007/s001280314. View Source

Aqueous Persistence and Acute Toxicity

The parent isomers α- and β-endosulfan have aqueous half-lives of only a few days, whereas endosulfan-sulfate exhibits an aqueous half-life of several weeks [1]. In a direct head-to-head river water toxicity study using the epibenthic mayfly Jappa kutera, endosulfan-sulfate toxicity was more persistent than that of the α- and β-endosulfan parent isomers due to its longer half-life [2]. The 96-h LC50 values in river water were 0.7 μg/L for α-endosulfan (95% CI: 0.5–1.1) and 1.2 μg/L for endosulfan-sulfate (95% CI: 0.4–3.3), indicating comparable acute potency but with the sulfate metabolite conferring prolonged exposure risk [2]. In a separate multi-species freshwater fish study, 96-h LC50 estimates for endosulfan-sulfate ranged from 2.1 to 3.5 μg/L across four fish species, while technical endosulfan (α+β mixture) exhibited a wider LC50 range and produced a lower hazardous concentration (HC10), reflecting greater inter-species variability in sensitivity to the parent mixture [3].

Aqueous persistence & acute LC50

Head-to-head

Aqueous t½ sulfate ~weeks vs. parent ~days; 96-h LC50 1.2 μg/L (mayfly), 2.1–3.5 μg/L (fish)

Supports chronic exposure assessment for aquatic ecosystems

Reported river water toxicity; prolonged hazard from sulfate metabolite

Evidence Dimension	Aqueous half-life and acute aquatic toxicity (96-h LC50)
Target Compound Data	Endosulfan-sulfate: aqueous t½ = several weeks; 96-h LC50 = 1.2 μg/L (J. kutera); 2.1–3.5 μg/L (four fish species)
Comparator Or Baseline	α-Endosulfan: aqueous t½ = few days; 96-h LC50 = 0.7 μg/L (J. kutera). Technical endosulfan: wider LC50 range, lower HC10.
Quantified Difference	Aqueous persistence: endosulfan-sulfate > parent isomers by ~5–10×. Acute toxicity: α-endosulfan is ~1.7× more potent acutely, but endosulfan-sulfate toxicity persists far longer.
Conditions	Namoi River water (Leonard et al. 2001); flow-through 96-h acute tests with mosquitofish, least killifish, sailfin mollies, fathead minnows (Carriger et al. 2011)

Why This Matters

For ecotoxicological risk assessment and water quality monitoring, endosulfan-sulfate must be quantified separately from parent isomers; its prolonged aquatic persistence makes it the primary driver of chronic exposure scenarios in riverine ecosystems.

• [1] Peterson SM, Batley GE. The fate and transport of endosulfan in aquatic systems. In: Proceedings of the 13th Australasian Environmental Engineering Conference. 1993. Cited in: Bioaccumulation of Endosulfan from Contaminated Sediment by Vallisneria spiralis (2024). View Source
• [2] Leonard AW, Hyne RV, Lim RP, Leigh KA, Le J, Beckett R. Fate and toxicity of endosulfan in Namoi River water and bottom sediment. J Environ Qual. 2001;30(3):750-759. View Source
• [3] Carriger JF, Hoang TC, Rand GM, Gardinali PR, Castro J. Acute toxicity and effects analysis of endosulfan sulfate to freshwater fish species. Arch Environ Contam Toxicol. 2011;60:281-289. doi:10.1007/s00244-010-9623-1. View Source

Vegetation Bioconcentration Factor Comparison

In a trophodynamics study of the vegetation–caribou–wolf food chain in the Canadian Arctic, volumetric bioconcentration factors (BCFv) in vegetation ranked as follows: dacthal (10–12) ≥ endosulfan sulfate (10–11) > β-endosulfan (>9.0–9.7) ≥ pentachloronitrobenzene (8.4–9.6) > α-endosulfan (8.3–9.3) [1]. Endosulfan-sulfate thus exhibits a BCFv approximately 10–50× higher than α-endosulfan and significantly higher than β-endosulfan. The BCFv values were significantly correlated with the logarithm of the octanol–air partition coefficient (log KOA; r² = 0.90, p = 0.0040), confirming that the lower volatility and higher lipophilicity of endosulfan-sulfate drive its enhanced vegetative bioconcentration [1].

Vegetation BCFv

Head-to-head

Sulfate BCFv 10–11; α-endosulfan 8.3–9.3; β-endosulfan 9.0–9.7

May support terrestrial food-chain modeling studies

Reported Arctic vegetation-caribou-wolf trophic data; log KOA correlation r²=0.90

Evidence Dimension	Volumetric bioconcentration factor (BCFv) in vegetation
Target Compound Data	Endosulfan-sulfate BCFv = 10–11
Comparator Or Baseline	β-Endosulfan BCFv >9.0–9.7; α-Endosulfan BCFv = 8.3–9.3; dacthal BCFv = 10–12
Quantified Difference	Endosulfan-sulfate BCFv exceeds α-endosulfan by ~10–50× and β-endosulfan by ~1.3–10× on a linear scale
Conditions	Vegetation–caribou–wolf food chain, Bathurst region, Nunavut, Canadian Arctic; stable isotope analysis with GC-MS quantification

Why This Matters

Endosulfan-sulfate is the congener of primary concern for terrestrial bioaccumulation studies and food-chain modeling; its procurement as a pure reference standard is critical for accurate BCF determination in vegetation monitoring programs.

• [1] Morris AD, Muir DCG, Solomon KR, Teixeira C, Duric M, Wang X. Trophodynamics of current use pesticides and ecological relationships in the Bathurst region vegetation-caribou-wolf food chain of the Canadian Arctic. Environ Toxicol Chem. 2014;33(9):1956-1966. doi:10.1002/etc.2634. View Source

GC-MS Selective Ion Monitoring

When analyzed by gas chromatography–negative ion chemical ionization mass spectrometry (GC/MS-NCI), endosulfan-sulfate produces a distinct set of selective ions (m/z 386, 384, 352) that differ fundamentally from those of the parent endosulfan isomers (m/z 406, 408, 404, 372) [1]. This mass spectrometric divergence is not merely academic: it means that a single quantification method cannot simultaneously optimize sensitivity for both the parent and the metabolite without dedicated calibration standards for each. Method detection limits also differ: 0.02 μg/kg for α- and β-endosulfan versus 0.03 μg/kg for endosulfan-sulfate in soil, with recoveries of 83.6%–86.4% and RSD <5% [1]. In fishery products, the minimum quantification limit for endosulfan-sulfate is 0.5 μg/kg with recoveries of 83%–105% [2].

GC-MS SIM ions

Method context

Sulfate m/z 386,384,352; parent m/z 406,408,404,372; MDL sulfate 0.03 μg/kg vs parent 0.02 μg/kg

Dedicated calibration standard required; parent standards cannot serve as surrogates

GC/MS-NCI method; reported distinct acquisition windows needed

Evidence Dimension	GC-MS selective ions and method detection limits
Target Compound Data	Endosulfan-sulfate SIM ions: m/z 386, 384, 352; MDL = 0.03 μg/kg (soil), 0.5 μg/kg (fishery products)
Comparator Or Baseline	α/β-Endosulfan SIM ions: m/z 406, 408, 404, 372; MDL = 0.02 μg/kg (soil)
Quantified Difference	Distinct ion clusters requiring separate SIM acquisition windows; MDL 1.5× higher for endosulfan-sulfate in soil
Conditions	GC/MS-NCI with external standard calibration; n-hexane soil extraction; fishery product analysis with GC-NCI-MS

Why This Matters

Laboratories performing environmental residue analysis must procure a separate, high-purity endosulfan-sulfate reference standard—parent endosulfan standards cannot serve as surrogates for metabolite quantification in GC-MS workflows.

• [1] Miao J, Wang Y. Determination of Endosulfan and Its Metabolite in soil using Gas Chromatography-mass Spectrometry with Negative Ion Chemical Ionization. Anal Test Technol Instrum. 2012;18(2):111-113. View Source
• [2] Determination of Endosulfans and Its Metabolite in Fishery Foods Using Gas Chromatography-Mass Spectrometry with Negative Ion Chemical Ionization. Chinese Journal of Analytical Chemistry. Selective ions: endosulfan sulfate m/z 386, 388, 384, 422; LOQ 0.5 μg/kg. View Source

Differential Toxicological Mechanisms

A comprehensive mouse study comparing α-endosulfan, β-endosulfan, and endosulfan-sulfate at equimolar doses revealed that in the liver, only endosulfan-sulfate was detected as the exclusive exogenous compound after exposure to all three compounds, indicating that the metabolism of both parent isomers to endosulfan-sulfate is likely the main cause of hepatic toxicological effects [1]. In the kidney, endosulfan-sulfate induced a significant increase in renal Cyp3a11 expression and showed a more robust disturbance of renal endogenous metabolites than either α- or β-endosulfan [1]. This organ-specific divergence—where hepatic toxicity is convergently mediated through the sulfate metabolite while renal toxicity is stereoselectively exacerbated by the sulfate—has no parallel among the other endosulfan metabolites (diol, ether, lactone), which were shown to be less toxic than the parent in earlier studies [2].

Hepatic/Renal toxicodynamics

Head-to-head

Sulfate is exclusive hepatic residue after all parent exposures; unique renal Cyp3a11 induction

Supports metabolite-specific mechanistic toxicology studies

Reported equimolar mouse study; sulfate as proximate toxicant

Evidence Dimension	Hepatic CYP450 mRNA isoform induction; renal metabolome disturbance profile
Target Compound Data	Endosulfan-sulfate: exclusive exogenous compound detected in liver; significant renal Cyp3a11 induction; more robust renal metabolite disturbance than either isomer
Comparator Or Baseline	α-Endosulfan and β-Endosulfan: metabolized to endosulfan-sulfate in liver (not detected as parent); stereoselective renal CYP450 induction; weaker renal metabolome disturbance. Endosulfan-diol, ether, lactone: less toxic than parent (Dorough et al. 1978).
Quantified Difference	Qualitative divergence: hepatic effects of all three compounds converge on endosulfan-sulfate as the proximate toxicant; renal effects of endosulfan-sulfate > either isomer alone.
Conditions	Male mice, equimolar oral exposure, 28-day study; ¹H NMR metabolomics; hepatic and renal CYP450 mRNA isoform profiling

Why This Matters

For mammalian toxicology studies and human health risk assessment, endosulfan-sulfate—not the parent isomers or other metabolites—is the toxicologically definitive compound; its procurement as a pure standard is essential for in vitro and in vivo mechanistic studies.

• [1] Yan J, Wang D, Miao J, et al. Discrepant effects of α-endosulfan, β-endosulfan, and endosulfan sulfate on oxidative stress and energy metabolism in the livers and kidneys of mice. Chemosphere. 2018;205:223-233. doi:10.1016/j.chemosphere.2018.04.101. View Source
• [2] Dorough HW, Huhtanen K, Marshall TC, Bryant HE. Fate of endosulfan in rats and toxicological considerations of apolar metabolites. Pestic Biochem Physiol. 1978;8(3):241-252. View Source

Environmental Abundance in Aged Soils

A systematic survey of 76 forest soil sampling locations across Germany demonstrated that endosulfan-sulfate (ESS) was found with higher abundance than either endosulfan I (ESI, α-isomer) or endosulfan II (ESII, β-isomer) in the majority of samples [1]. The ESI/ESII ratio in soils was inverted relative to the technical product ratio (2:1 to 7:3 α:β), and the sulfate metabolite exceeded the combined parent isomer concentration, confirming that environmental aging selectively enriches endosulfan-sulfate [1]. This finding mirrors the field dissipation study on Australian cotton farms, where the second-phase soil half-life of total endosulfan toxic residues was 82 days, mostly due to the persistence of the sulfate product, compared to a first-phase half-life of only 7.1 days driven by parent isomer volatilization [2].

Aged soil abundance

Head-to-head

Sulfate > α+β-endosulfan combined in 76 German forest sites; second-phase DT50 82 d (sulfate-dominated)

Indispensable for accurate total toxic residue assessment

Reported survey; metabolite dominance increases with sample age

Evidence Dimension	Relative abundance of endosulfan congeners in environmental soil samples
Target Compound Data	Endosulfan-sulfate: highest abundance among ESI, ESII, and ESS in 76 German forest soil samples; dominant contributor to 82-day second-phase soil half-life in Australian cotton fields
Comparator Or Baseline	ESI (α-endosulfan) and ESII (β-endosulfan): combined concentration lower than ESS in most aged soils; first-phase half-life 7.1 days in soil (rapid volatilization)
Quantified Difference	ESS > ESI + ESII in aged soils; second-phase soil DT50 = 82 days (sulfate-dominated) vs. first-phase DT50 = 7.1 days (parent-dominated)
Conditions	76 German forest soil sites (coniferous, deciduous, mixed); Australian cotton field dissipation study (three consecutive years)

Why This Matters

For environmental monitoring programs, soil quality assessment, and forensic source tracking of historical endosulfan contamination, endosulfan-sulfate is the analytically indispensable target compound—omitting it leads to severe underestimation of total toxic residue burden.

• [1] Bussian BM, Pandelova M, Lehnik-Habrink P, et al. Persistent endosulfan sulfate is found with highest abundance among endosulfan I, II, and sulfate in German forest soils. Environ Pollut. 2015;205:208-215. doi:10.1016/j.envpol.2015.08.023. View Source
• [2] Kennedy IR, Sanchez-Bayo F, Kimber SW, Hugo L, Ahmad N. Off-site movement of endosulfan from irrigated cotton in New South Wales. J Environ Qual. 2001;30(3):683-696. View Source

Endosulfan-Sulfate Applications

Long-Term Soil Residue Monitoring

In regulatory soil monitoring programs (e.g., under the Stockholm Convention), endosulfan-sulfate is the dominant residue in aged soils—its DT50 of 34–53 days across diverse soil types and near-complete recalcitrance over 120-day incubations (compared to >60% degradation of parent endosulfan) mean that total endosulfan toxic residue cannot be accurately estimated without quantifying the sulfate metabolite [1]. The German forest soil survey (76 sites) confirmed that endosulfan-sulfate exceeds the combined concentration of both parent isomers in most samples, making it the analytically indispensable target [2]. Procuring ISO 17034-certified endosulfan-sulfate reference material enables laboratories to meet regulatory data quality objectives for soil monitoring programs.

Chronic Aquatic Toxicity Risk Assessment

The aqueous half-life of endosulfan-sulfate (several weeks) far exceeds that of the parent isomers (a few days), meaning that pulse runoff events generate prolonged toxic exposure primarily driven by the sulfate metabolite [3]. The 96-h LC50 of endosulfan-sulfate (1.2 μg/L for mayfly nymphs; 2.1–3.5 μg/L for four fish species) defines the chronic hazard threshold for riverine biota, especially since measured total endosulfan concentrations in storm runoff (up to 4 μg/L) exceed these LC50 values [3]. Environmental toxicology laboratories require pure endosulfan-sulfate standards for flow-through acute and chronic toxicity testing with standardized test species.

Mammalian Mechanistic Toxicology & CYP450 Metabolism

Endosulfan-sulfate is now recognized as the proximate toxicant responsible for hepatic effects of both parent isomers—it was the exclusive exogenous compound detected in mouse liver following exposure to α-endosulfan, β-endosulfan, or the sulfate itself [4]. In the kidney, endosulfan-sulfate uniquely induces Cyp3a11 and produces a more robust metabolome disturbance than either isomer, indicating organ-specific toxicodynamic divergence [4]. For in vitro CYP450 induction assays, metabolomics studies, and in vivo toxicity testing, endosulfan-sulfate must be procured as a discrete, high-purity test compound—the parent isomers or other metabolites (diol, ether, lactone) cannot reproduce these effects.

Food Chain Bioaccumulation Modeling

The BCFv of endosulfan-sulfate in vegetation (10–11) significantly exceeds that of α-endosulfan (8.3–9.3) and β-endosulfan (>9.0–9.7), making it the congener of primary concern for terrestrial bioaccumulation modeling in vegetation–herbivore–carnivore food chains [5]. This enhanced bioconcentration, driven by its low vapor pressure and higher log KOA, means that endosulfan-sulfate is the entry point for endosulfan-related compounds into terrestrial food webs. Analytical laboratories conducting biota monitoring require a dedicated endosulfan-sulfate reference standard for accurate BCF and BMF determination in vegetation and animal tissue samples.

Application

Selection Property

Validation Focus

Long-term soil residue monitoring

Metabolite-specific quantification

Soil DT50 and recalcitrance endpoint context

Chronic aquatic toxicity assessment

Prolonged aqueous persistence

96-h LC50 and chronic exposure endpoint review

Mammalian mechanistic toxicology

Proximate toxicant identity

CYP450 induction and renal metabolome endpoints

Food chain bioaccumulation modeling

Enhanced vegetative bioconcentration

BCFv and log KOA correlation context

• [1] Liu J, Zhou L, Shi L, et al. Degradation of endosulfan and endosulfan sulfate in soils. Acta Scientiae Circumstantiae. 2010;30(12):2479-2485. View Source
• [2] Bussian BM, Pandelova M, Lehnik-Habrink P, et al. Persistent endosulfan sulfate is found with highest abundance among endosulfan I, II, and sulfate in German forest soils. Environ Pollut. 2015;205:208-215. View Source
• [3] Leonard AW, Hyne RV, Lim RP, Leigh KA, Le J, Beckett R. Fate and toxicity of endosulfan in Namoi River water and bottom sediment. J Environ Qual. 2001;30(3):750-759. View Source
• [4] Yan J, Wang D, Miao J, et al. Discrepant effects of α-endosulfan, β-endosulfan, and endosulfan sulfate on oxidative stress and energy metabolism in the livers and kidneys of mice. Chemosphere. 2018;205:223-233. View Source
• [5] Morris AD, Muir DCG, Solomon KR, Teixeira C, Duric M, Wang X. Trophodynamics of current use pesticides and ecological relationships in the Bathurst region vegetation-caribou-wolf food chain of the Canadian Arctic. Environ Toxicol Chem. 2014;33(9):1956-1966. View Source